Cas no 627-39-4 (N-propylidenehydroxylamine)

• Product Name: N-propylidenehydroxylamine
• CAS No: 627-39-4
• MF: C₃H₇NO
• MW: 73.0937807559967
• MDL: MFCD00516618
• CID: 433539
• PubChem ID: 5324471
• Update Time: 2025-04-19

N-propylidenehydroxylamine Chemical and Physical Properties

Names and Identifiers

• 1-(hydroxyimino)propane
• Propionaldehyde oxime
• Propanal oxime
• Propanaldoxime
• Propionaldoxime
• Propanal, oxime
• N-propylidenehydroxylamine
• Q27464619
• (NE)-N-propylidenehydroxylamine
• CS-0239378
• 627-39-4
• (1z)-Propanal Oxime
• (E)-propionaldoxime
• MFCD00516618
• EN300-211414
• (Z)-Propionaldehyde oxime
• IFDZZSXEPSSHNC-ONEGZZNKSA-N

• MDL： MFCD00516618
• Inchi： 1S/C3H7NO/c1-2-3-4-5/h3,5H,2H2,1H3/b4-3+
• InChI Key： IFDZZSXEPSSHNC-ONEGZZNKSA-N
• SMILES： O/N=C/CC

Computed Properties

• Exact Mass: 73.05281
• Monoisotopic Mass: 73.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 33.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 32.6Ų

Experimental Properties

• Density: 0.9258
• Melting Point: 40°C
• Boiling Point: 128.95°C (rough estimate)
• Refractive Index: 1.4287
• PSA: 32.59

N-propylidenehydroxylamine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H317-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38-43
• Safety Instruction： 26-36/37
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Oximes Aldoximes